Calcium iodate hexahydrate

Specification

• CAS No.: 10031-33-1
• Molecular Formula: CaH12I2O12
• Molecular Weight: 497.971
• IUPAC Name: calcium;diiodate;hexahydrate
• Standard InChI: InChI=1S/Ca.2HIO3.6H2O/c;2*2-1(3)4;;;;;;/h;2*(H,2,3,4);6*1H2/q+2;;;;;;;;/p-2
• Standard InChI Key: LOHLTTKNLPMJSZ-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.O.[O-]I(=O)=O.[O-]I(=O)=O.[Ca+2]

Introduction

Chemical Identity and Structure

Basic Chemical Information

Calcium iodate hexahydrate is an inorganic compound with the chemical formula Ca(IO₃)₂·6H₂O, consisting of calcium cations, iodate anions, and six water molecules of crystallization. The compound has the following identification parameters:

Parameter	Value
CAS Number	10031-33-1
Molecular Formula	CaH₁₂I₂O₁₂
Alternative Formula	Ca(IO₃)₂·6H₂O
Molecular Weight	497.975 g/mol
IUPAC Name	Calcium iodate hexahydrate
Other Names	Calcium iodate--water (1/2/6); Ca.2IO₃.6H₂O
InChIKey	LOHLTTKNLPMJSZ-UHFFFAOYSA-L

Physical Properties

Calcium iodate hexahydrate appears as colorless crystals or a white solid. Its physical characteristics are summarized in the table below:

Property	Value
Physical State	Solid
Color	White to colorless
Crystal Structure	Orthorhombic
Melting Point	178.5°C
Density	1.882 g/cm³ (monohydrate)
Solubility in Water	Slightly soluble
Solubility in Organic Solvents	Insoluble in alcohol

Natural Occurrence and Production

Natural Forms

Calcium iodate hexahydrate occurs naturally as the mineral bruggenite, while the anhydrous form (Ca(IO₃)₂) is known as lautarite. Lautarite is considered the most significant natural source of iodine and is mined primarily in the Atacama Desert. A third mineral form containing calcium iodate is dietzeite, a salt that also contains chromate with the formula Ca₂(IO₃)₂CrO₄.

Synthesis Methods

Several methods exist for the production of calcium iodate hexahydrate:

• Industrial preparation may also involve passing chlorine into a hot solution of lime in which iodine has been dissolved.

Chemical Properties and Stability

Solubility

Calcium iodate hexahydrate has limited solubility in water, which varies with temperature. The solubility product constant (Ksp) for calcium iodate hexahydrate is 7.10 × 10⁻⁷, while for the anhydrous form it is 6.47 × 10⁻⁶.

The water solubility at different temperatures is as follows:

Temperature (°C)	Solubility (g/100ml)
20	0.24
30	0.38
40	0.52
60	0.65
80	0.66
90	0.67

Thermal Stability

Calcium iodate hexahydrate undergoes dehydration at elevated temperatures. The six water molecules of crystallization begin to be lost at around 40°C, resulting in the formation of the anhydrous form. Thermal analysis studies have shown characteristic weight loss patterns associated with the release of water of hydration.

The anhydrous calcium iodate remains stable up to 540°C, after which it decomposes. This high thermal stability makes calcium iodate a reliable iodine source even under processing conditions that involve moderate heating.

Chemical Reactivity

Calcium iodate is sensitive to reducing agents due to the oxidizing properties of the iodate anion. It should be kept away from incompatible materials including:

• Reducing agents

• Copper

• Aluminum

• Alcohols

• Sulfur

• Phosphorus

• Combustible materials

Analytical Methods and Characterization

Content Analysis

The iodine content of calcium iodate hexahydrate can be determined through a redox titration method:

• Dissolve a sample in a mixture of perchloric acid and water

• Add potassium iodide to convert iodate to iodine

• Titrate with sodium thiosulfate using starch as an indicator

• Calculate content based on the reaction stoichiometry (0.1 mol/L sodium thiosulfate per mL equals 3.398 mg of Calcium Iodate)

Instrumental Analysis

Calcium iodate hexahydrate has been characterized using various instrumental techniques:

• X-ray Diffraction (XRD) - Confirms crystalline structure and phase purity

• Fourier Transform Infrared Spectroscopy (FT-IR) - Identifies characteristic iodate stretching bands

• Thermal Analysis (TGA/DTA) - Shows weight loss corresponding to water of hydration

Applications and Uses

Animal Nutrition

Calcium iodate hexahydrate serves as an important source of iodine in animal feeds, particularly for poultry and livestock. It is considered one of the most stable sources of iodine for animal nutrition, with several advantages:

• High stability in premixes and compound feeds

• Resistance to oxidative conditions

• Good bioavailability

• Low reactivity with other feed components

The typical iodine content of calcium iodate hexahydrate used in feed is approximately 510,000 mg/kg (51%) on a dry matter basis.

Pharmaceutical Applications

In the pharmaceutical industry, calcium iodate hexahydrate is utilized in the production of:

• Antiseptics

• Disinfectants

• Deodorants

• Iodine supplements

Food Industry

Calcium iodate hexahydrate finds applications in the food industry as:

• Quality enhancer

• Preservative

• Iodine fortification agent in table salts

• Dough conditioner for improving baking properties

• Treatment agent for wheat flour

Chemical Catalysis

Recent research has explored the potential of calcium iodate as a catalyst for organic synthesis. It has been found to function as an environmentally friendly and recyclable catalyst for the green synthesis of heterocyclic compounds, including quinoxalines, pyridopyrazines, and 2,3-dicyano pyrazines.

The catalytic mechanism involves:

• Calcium ion activation of carbonyl groups as a Lewis acid

• Oxidative capabilities of the iodate ion

• Facilitation of condensation reactions and water elimination

Composition and Nutritional Aspects

Elemental Composition

The theoretical composition of calcium iodate hexahydrate is as follows:

Element	Content
Calcium	80.5 g/kg (dry matter)
Iodine	510,000 mg/kg (dry matter)
Oxygen	Present in iodate and water
Hydrogen	Present in water of hydration

For the anhydrous form (Ca(IO₃)₂), the percent composition is:

• Calcium: 10.28%

• Iodine: 65.10%

• Oxygen: 24.62%

Nutritional Value

As a feed additive, calcium iodate hexahydrate provides essential iodine needed for:

• Thyroid hormone synthesis

• Prevention of iodine deficiency disorders

• Normal metabolic function

• Growth and development

The European Food Safety Authority (EFSA) has established maximum levels for iodine from calcium iodate in animal feeds, which vary by species:

• Dairy cows and laying hens: 5 mg I/kg complete feed

• Equines: 4 mg I/kg complete feed

• Other animals: up to 10 mg I/kg complete feed

Physical Modifications and Stability Enhancements

Granulated Preparations

To improve handling properties and reduce dusting potential, calcium iodate may be formulated as coated granules. These formulations typically consist of calcium iodate particles coated with food-grade or pharmaceutical-grade agents that enhance:

• Flow properties

• Dust reduction

• Stability

• Ease of mixing in feed formulations

The mechanical stability of granulated calcium iodate preparations under compression (5 t/cm²) has been demonstrated, though dusting potential may increase slightly under mechanical stress.

Crystal Modifications

Studies on gel-grown calcium iodate crystals have revealed various crystal morphologies depending on growth conditions:

• Prismatic crystals

• Needle-shaped crystals

• Hopper crystals

These different forms may exhibit varying degrees of transparency, from transparent to translucent or opaque.